Cas no 2377033-45-7 (Lithium;3,5-dihydroxy-3,4-dimethylpentanoate)

• Product Name: Lithium;3,5-dihydroxy-3,4-dimethylpentanoate
• CAS No: 2377033-45-7
• MF: C₇H₁₃LiO₄
• MW: 168.116722822189
• CID: 6287158
• PubChem ID: 145913314
• Update Time: 2025-10-30

Lithium;3,5-dihydroxy-3,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 3,5-dihydroxy-3,4-dimethylpentanoate
• 2377033-45-7
• Lithium;3,5-dihydroxy-3,4-dimethylpentanoate
• EN300-7445440

• Inchi： 1S/C7H14O4.Li/c1-5(4-8)7(2,11)3-6(9)10;/h5,8,11H,3-4H2,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： RODRWVCQCZAXDC-UHFFFAOYSA-M
• SMILES： OC(C)(CC(=O)[O-])C(C)CO.[Li+]

Computed Properties

• Exact Mass: 168.09738733g/mol
• Monoisotopic Mass: 168.09738733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on Lithium;3,5-dihydroxy-3,4-dimethylpentanoate

Lithium;3,5-dihydroxy-3,4-dimethylpentanoate (CAS No. 2377033-45-7): A Comprehensive Overview

Lithium;3,5-dihydroxy-3,4-dimethylpentanoate (CAS No. 2377033-45-7) is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular structure, which includes a lithium ion and a 3,5-dihydroxy-3,4-dimethylpentanoate moiety. The combination of these functional groups imparts unique chemical and physical properties that make it a valuable subject of research.

The molecular formula of Lithium;3,5-dihydroxy-3,4-dimethylpentanoate is C₉H₁₆LiO₄, and its molecular weight is approximately 198.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents. Its solubility properties make it suitable for various applications in both aqueous and organic media.

Recent studies have focused on the potential therapeutic applications of Lithium;3,5-dihydroxy-3,4-dimethylpentanoate. One notable area of research is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Lithium;3,5-dihydroxy-3,4-dimethylpentanoate has also shown potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cardiovascular disorders and neurodegenerative conditions. A study published in the Free Radical Biology and Medicine demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative damage.

The lithium ion present in Lithium;3,5-dihydroxy-3,4-dimethylpentanoate has been studied extensively for its mood-stabilizing effects. Lithium salts have been used for decades to treat bipolar disorder and other mood disorders. However, the use of lithium salts can be associated with side effects such as renal toxicity and thyroid dysfunction. The presence of the 3,5-dihydroxy-3,4-dimethylpentanoate moiety in this compound may modulate the lithium ion's activity and reduce its side effects, making it a potentially safer alternative for therapeutic use.

In materials science, Lithium;3,5-dihydroxy-3,4-dimethylpentanoate has been explored for its potential applications in battery technology. Lithium-ion batteries are widely used in portable electronic devices and electric vehicles due to their high energy density and long cycle life. The unique properties of this compound may enhance the performance of lithium-ion batteries by improving their stability and efficiency.

The synthesis of Lithium;3,5-dihydroxy-3,4-dimethylpentanoate involves several steps, including the preparation of the 3,5-dihydroxy-3,4-dimethylpentanoic acid precursor followed by its reaction with lithium hydroxide. The synthesis process can be optimized to achieve high yields and purity levels, making it feasible for large-scale production.

In conclusion, Lithium;3,5-dihydroxy-3,4-dimethylpentanoate (CAS No. 2377033-45-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an exciting subject of ongoing research. As more studies are conducted to explore its full potential, it is likely that new applications will be discovered, further solidifying its importance in various scientific fields.